Cas no 128344-06-9 (4(1H)-Pyrimidinone,2,3-dihydro-3-methyl-6-phenyl-2-thioxo-)

• Product Name: 4(1H)-Pyrimidinone,2,3-dihydro-3-methyl-6-phenyl-2-thioxo-
• CAS No: 128344-06-9
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• CID: 135075
• Update Time: 2024-01-25

4(1H)-Pyrimidinone,2,3-dihydro-3-methyl-6-phenyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2,3-dihydro-3-methyl-6-phenyl-2-thioxo-
• 2,3-dihydro-3-methyl-6-phenyl-2-thioxo-4(1H)-Pyrimidinone
• 3-methyl-6-phenyl-2-sulfanylidene-1H-pyrimidin-4-one
• 4(1H)-Pyrimidinone, 2,3-dihydro-3-methyl-6-phenyl-2-thioxo-

• Inchi： 1S/C11H10N2OS/c1-13-10(14)7-9(12-11(13)15)8-5-3-2-4-6-8/h2-7H,1H3,(H,12,15)
• InChI Key： VFRPINUEYDMPAE-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C2=CC=CC=C2)=CC(=O)N1C

Computed Properties

• Exact Mass: 218.0515
• Monoisotopic Mass: 218.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 349.9±45.0 °C(Predicted)
• PSA: 32.34
• pka: 9.55±0.40(Predicted)